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Compound of Interest

Compound Name:
(S)-3-Aminohex-5-enoic acid

hydrochloride

Cat. No.: B555408 Get Quote

For Research, Scientific, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight for the compound (S)-3-
Aminohex-5-enoic acid hydrochloride, a versatile small molecule scaffold used in laboratory

research.

Molecular Identity and Properties
(S)-3-Aminohex-5-enoic acid hydrochloride is the hydrochloride salt form of (S)-3-

Aminohex-5-enoic acid. The inclusion of hydrochloric acid is crucial for calculating the final

molecular weight.

Chemical Name: (S)-3-Aminohex-5-enoic acid hydrochloride

Molecular Formula: C₆H₁₂ClNO₂[1][2]

Molecular Weight: 165.62 g/mol [1]

Molecular Weight Calculation
The molecular weight is the sum of the atomic weights of all atoms in its molecular formula.

The calculation is based on the atomic masses of Carbon (C), Hydrogen (H), Chlorine (Cl),

Nitrogen (N), and Oxygen (O).
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The table below provides a comprehensive breakdown of the elemental composition and

contribution to the total molecular weight.

Element Symbol
Atomic Mass (
g/mol )

Atom Count
Total Mass
Contribution (
g/mol )

Carbon C 12.011 6 72.066

Hydrogen H 1.008 12 12.096

Chlorine Cl 35.453 1 35.453

Nitrogen N 14.007 1 14.007

Oxygen O 15.999 2 31.998

Total 22 165.62 g/mol

Visualization of Molecular Weight Composition
The following diagram illustrates the relationship between the elemental components and the

final calculated molecular weight of the compound.
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Caption: Elemental contribution to the total molecular weight.

Experimental Protocols
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The molecular weight presented is a calculated value based on standard atomic weights. For

experimental verification, standard analytical techniques would be employed.

Protocol for Mass Spectrometry (Conceptual Workflow):

While detailed experimental parameters would need optimization, the general workflow for

confirming the molecular mass via mass spectrometry is as follows.
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Caption: Conceptual workflow for molecular weight verification.
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This guide provides the fundamental data regarding the molecular weight of (S)-3-Aminohex-
5-enoic acid hydrochloride. For procurement or safety information, please refer to a chemical

supplier's material safety data sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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